Triisooctyl phosphate

Specification

• CAS No.: 25103-23-5
• Molecular Formula: C24H51O4P
• Molecular Weight: 434.6 g/mol
• IUPAC Name: tris(6-methylheptyl) phosphate
• Standard InChI: InChI=1S/C24H51O4P/c1-22(2)16-10-7-13-19-26-29(25,27-20-14-8-11-17-23(3)4)28-21-15-9-12-18-24(5)6/h22-24H,7-21H2,1-6H3
• Standard InChI Key: FSLSJTZWDATVTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCOP(=O)(OCCCCCC(C)C)OCCCCCC(C)C

Introduction

Chemical Identity and Structural Characteristics

Triisooctyl phosphate is defined by the systematic name tris(6-methylheptyl) phosphate, reflecting its three isooctyl (6-methylheptyl) ester groups bonded to a phosphate core. The compound’s InChI identifier (InChI=1/C24H51O4P/c1-22(2)16-10-7-13-19-26-29(25,27-20-14-8-11-17-23(3)4)28-21-15-9-12-18-24(5)6/h22-24H,7-21H2,1-6H3) confirms its branched alkyl chain configuration. The molecular structure contributes to its hydrophobic nature, with a density of $0.926 \, \text{g/cm}^3$ and a boiling point of $395.7^\circ\text{C}$ at standard atmospheric pressure.

Physicochemical Properties

The following table summarizes key physical and chemical properties of triisooctyl phosphate:

Property	Value
Molecular Formula	$\text{C}_{24}\text{H}_{51}\text{O}_4\text{P}$
Molecular Weight	434.63 g/mol
Density	$0.926 \, \text{g/cm}^3$
Boiling Point	$395.7^\circ\text{C}$
Refractive Index	1.446
Flash Point	$206.6^\circ\text{C}$
Vapor Pressure	$4.11 \times 10^{-6} \, \text{mmHg} \, (25^\circ\text{C})$

These properties indicate stability under high-temperature conditions and low volatility, making it suitable for applications requiring thermal resistance.

Applications and Functional Uses

Solvent and Plasticizer

Triisooctyl phosphate’s nonpolar structure suggests utility as a solvent for resins, gums, and adhesives. Its compatibility with cellulose esters and synthetic polymers aligns with applications in coatings, inks, and textile treatments, where it may enhance flexibility and durability.

Flame Retardancy

Organophosphates are widely recognized for flame-retardant properties. Triisooctyl phosphate likely acts as a plasticizing flame retardant in plastics and rubbers, forming protective char layers during combustion to inhibit fire propagation.

Hydraulic Fluids and Lubricants

The compound’s thermal stability and low hygroscopicity position it as a candidate for high-performance hydraulic fluids and lubricants, particularly in aerospace and automotive systems.